(E)-2-amino-N-(3,5-dimethylphenyl)-1-((pyridin-2-ylmethylene)amino)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-(3,5-dimethylphenyl)-1-[(E)-pyridin-2-ylmethylideneamino]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C25H21N7O/c1-15-11-16(2)13-18(12-15)29-25(33)21-22-24(31-20-9-4-3-8-19(20)30-22)32(23(21)26)28-14-17-7-5-6-10-27-17/h3-14H,26H2,1-2H3,(H,29,33)/b28-14+
• InChI Key: XISLKGVGBNXPJP-CCVNUDIWSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)N=CC5=CC=CC=N5)N)C
• Isomeric SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(N(C3=NC4=CC=CC=C4N=C23)/N=C/C5=CC=CC=N5)N)C
• Molecular Formula: C25H21N7O
• Molecular Weight: 435.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The pyrrolo[2,3-b]quinoxaline core is a polycyclic aromatic system, which may contribute to interesting photophysical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the amino and carboxamide groups, as well as the aromatic pyrrolo[2,3-b]quinoxaline system. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar carboxamide group could impact its solubility, while the aromatic pyrrolo[2,3-b]quinoxaline system could contribute to its UV/Vis absorption properties.

Scientific Research Applications

Synthesis Methods

The compound is part of a broader class of molecules that are synthesized for exploring their coordination properties and potential applications. For example, N-(2-(bis(pyridin-2-ylmethyl)amino)ethyl)quinoline-2-carboxamides and related structures have been synthesized to investigate their ability to form coordinate bonds with metal ions such as Mn(II) and Fe(II). These complexes show promise for targeted delivery of nitric oxide (NO) to biological sites like tumors, where NO is released upon irradiation with long-wavelength light (Yang et al., 2017).

Biological Activities

The synthesis of heterocyclic aryl monoazo organic compounds, including derivatives of selenopheno[2,3-b]pyridine and selenopheno[2,3-b]pyridazine, demonstrates the versatility of these molecules. These compounds have been applied for dyeing polyester fabrics, showing excellent color characteristics and fastness properties. Moreover, their in vitro screening revealed antioxidant activity, antitumor activity against the Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi. This implies that colored polyester fibers dyed with these compounds could have applications as sterile and/or biologically active fabrics in various life applications (Khalifa et al., 2015).

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards associated with this compound. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry, materials science, and photophysics. Further studies could explore the synthesis, properties, and potential applications of this compound.